Cas no 1875698-35-3 (1-[(4,4-Dimethylcyclohexyl)methyl]piperazine)

• Product Name: 1-[(4,4-Dimethylcyclohexyl)methyl]piperazine
• CAS No: 1875698-35-3
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 6454414
• PubChem ID: 120365435
• Update Time: 2025-08-05

1-[(4,4-Dimethylcyclohexyl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4,4-dimethylcyclohexyl)methyl]piperazine
• EN300-1858201
• 1875698-35-3
• 1-[(4,4-Dimethylcyclohexyl)methyl]piperazine

• Inchi： 1S/C13H26N2/c1-13(2)5-3-12(4-6-13)11-15-9-7-14-8-10-15/h12,14H,3-11H2,1-2H3
• InChI Key： XJWROFNSBLLDRS-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)CC1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 210.209598838g/mol
• Monoisotopic Mass: 210.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-[(4,4-Dimethylcyclohexyl)methyl]piperazine

Professional Introduction to Compound with CAS No. 1875698-35-3 and Product Name: 1-[(4,4-Dimethylcyclohexyl)methyl]piperazine

1-[(4,4-Dimethylcyclohexyl)methyl]piperazine, identified by the CAS number 1875698-35-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperazine class, a heterocyclic amine known for its diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of a bulky 4,4-dimethylcyclohexyl side chain attached to the piperazine ring, contribute to its unique pharmacokinetic and pharmacodynamic properties. In recent years, there has been growing interest in exploring the potential of such derivatives as pharmacological tools due to their ability to modulate various biological targets.

The 1-[(4,4-Dimethylcyclohexyl)methyl]piperazine structure offers a promising scaffold for developing novel therapeutic agents. The dimethylcyclohexyl group introduces steric hindrance, which can influence binding affinity and selectivity when interacting with biological targets. This feature is particularly valuable in drug design, as it allows for fine-tuning of molecular interactions to optimize efficacy while minimizing off-target effects. The piperazine moiety itself is well-documented for its role in various pharmacological applications, including antipsychotics, antidepressants, and antihistamines.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 1-[(4,4-Dimethylcyclohexyl)methyl]piperazine and biological targets. These studies have highlighted the compound's potential as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin. The bulky side chain is thought to enhance binding stability by reducing conformational flexibility, thereby improving receptor affinity. Such properties make this compound a candidate for further investigation in the development of treatments for neurological and psychiatric disorders.

In addition to its pharmacological potential, 1-[(4,4-Dimethylcyclohexyl)methyl]piperazine has been explored in preclinical studies for its interactions with various enzymes and receptors. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes involved in metabolic pathways relevant to inflammation and pain modulation. The unique structural motif allows for selective engagement with specific binding sites, which is crucial for developing drugs with high target specificity. This selectivity is often a key factor in minimizing side effects and improving overall therapeutic outcomes.

The synthesis of 1-[(4,4-Dimethylcyclohexyl)methyl]piperazine has been optimized through multi-step organic reactions, leveraging advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions. These methods have enabled the efficient construction of complex molecular frameworks while maintaining high purity standards. The synthetic pathways developed for this compound serve as valuable templates for designing related derivatives with tailored biological activities. Such synthetic strategies are essential for accelerating the discovery and development of novel pharmaceuticals.

Current research trends suggest that derivatives of 1-[(4,4-Dimethylcyclohexyl)methyl]piperazine could play a significant role in addressing unmet medical needs. For instance, studies have explored its potential as an adjunct therapy in conditions characterized by dyskinesia or motor control impairments. The compound's ability to modulate neurotransmitter activity without causing excessive side effects makes it an attractive candidate for further clinical investigation. Additionally, its structural versatility allows for modifications that could enhance its solubility or bioavailability, further improving its therapeutic potential.

The regulatory landscape surrounding the development of new pharmaceuticals continues to evolve, emphasizing the need for rigorous safety and efficacy evaluations. As 1-[(4,4-Dimethylcyclohexyl)methyl]piperazine progresses through preclinical and clinical trials, it will be essential to monitor its pharmacokinetic profile closely. Understanding how the dimethylcyclohexyl group influences absorption, distribution, metabolism, and excretion (ADME) will be critical for optimizing dosing regimens and ensuring patient safety. Collaborative efforts between academic researchers and industry partners are vital for advancing the development pipeline efficiently.

Looking ahead, the future prospects for 1-[(4,4-Dimethylcyclohexyl)methyl]piperazine appear promising given its unique structural features and demonstrated biological activity. Continued research into its mechanisms of action will provide a deeper understanding of how it interacts with biological systems at the molecular level. This knowledge will be instrumental in guiding the design of next-generation therapeutics that build upon the successes observed with this compound. As computational methods become increasingly sophisticated, virtual screening approaches will likely identify new analogs with enhanced properties.

In conclusion,1-[(4,4-Dimethylcyclohexyl)methyl]piperazine (CAS No. 1875698-35-3) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development. Its structural design offers a balance between steric hindrance and binding affinity that makes it a valuable scaffold for modulating neurological and metabolic pathways. With ongoing research efforts aimed at elucidating its full therapeutic potential, this compound holds promise as a foundation for innovative treatments addressing various human health challenges.